Cas no 1807046-33-8 (2-Cyano-4,5-diethylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4,5-diethylbenzenesulfonyl chloride
• CAS No: 1807046-33-8
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 5011466
• Update Time: 2025-05-21

2-Cyano-4,5-diethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-diethylbenzenesulfonyl chloride

• Inchi： 1S/C11H12ClNO2S/c1-3-8-5-10(7-13)11(16(12,14)15)6-9(8)4-2/h5-6H,3-4H2,1-2H3
• InChI Key： FUZQSDJBBFLPKU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(CC)=C(C=1)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-4,5-diethylbenzenesulfonyl chloride

2-Cyano-4,5-Diethylbenzenesulfonyl Chloride (CAS No. 1807046-33-8)

The compound 2-Cyano-4,5-Diethylbenzenesulfonyl Chloride, identified by the CAS registry number 1807046-33-8, is a significant chemical entity in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with cyano and diethyl substituents. The molecule's structure contributes to its versatile reactivity and potential applications in various chemical transformations.

Recent studies have highlighted the importance of benzenesulfonyl chlorides as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of the cyano group in this compound introduces additional functionality, making it a valuable building block for constructing complex molecular architectures. Researchers have explored its role in forming bioactive compounds, particularly in the development of novel drug candidates targeting specific biological pathways.

The synthesis of 2-Cyano-4,5-Diethylbenzenesulfonyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Subsequent chlorination under controlled conditions yields the sulfonyl chloride. This method ensures high purity and structural integrity, which are critical for downstream applications. The compound's stability and reactivity make it suitable for use in both academic research and industrial settings.

In terms of applications, 2-Cyano-4,5-Diethylbenzenesulfonyl Chloride has been utilized in the formation of sulfonamides, which are widely used in drug design due to their favorable pharmacokinetic properties. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and selective transformations. For instance, its use in Suzuki-Miyaura coupling reactions has been reported, demonstrating its compatibility with cross-coupling methodologies.

The compound's physical properties, including its melting point and solubility characteristics, have been extensively studied to optimize its handling and storage conditions. These studies have provided valuable insights into its behavior under various environmental conditions, ensuring safe and efficient use in chemical processes.

From a toxicological perspective, 2-Cyano-4,5-Diethylbenzenesulfonyl Chloride has undergone rigorous safety assessments to evaluate its potential hazards. According to recent findings, proper handling procedures and personal protective equipment are recommended to minimize exposure risks. These guidelines align with international standards for chemical safety management.

In conclusion, 2-Cyano-4,5-Diethylbenzenesulfonyl Chloride (CAS No. 1807046-33-8) stands as a versatile and essential compound in modern chemical research. Its unique structure, combined with cutting-edge synthetic methods and applications across diverse fields, underscores its importance in advancing scientific discovery and industrial innovation.